Methyl 1,4-bisglucosyloxy-3-prenyl-2-naphthoate
Overview
Description
“Methyl 1,4-bisglucosyloxy-3-prenyl-2-naphthoate” is a natural product . It is a compound isolated from the whole plants of Pholidota articulata .
Molecular Structure Analysis
The molecular formula of “Methyl 1,4-bisglucosyloxy-3-prenyl-2-naphthoate” is C29H38O14 . Its molecular weight is 610.60 g/mol .Scientific Research Applications
Biosynthesis and Enzymatic Reactions : Methyl 1,4-bisglucosyloxy-3-prenyl-2-naphthoate is involved in the biosynthesis of menaquinones, as observed in the enzyme 1,4-dihydroxy-2-naphthoate:polyprenyltransferase, which is crucial in vitamin K2 synthesis in bacteria like Micrococcus luteus (Saito & Ogura, 1981). Additionally, the Suzuki-Miyaura reaction of phenyl 1,4-bis(trifluoromethylsulfonyloxy)-2-naphthoate demonstrates its chemical reactivity and potential for creating various diaryl naphthoates (Ibad et al., 2011).
Medicinal Applications : Research on 2-methyl-3-(glutathion-S-yl)-1,4-naphthoquinone, a related compound, demonstrates its potential in studying oxidative stress and toxicity in renal epithelial cells, suggesting a basis for understanding the toxic potential of quinone thioether conjugates (Brown, Dulik, & Jones, 1991). This kind of research can inform the development of new drugs and therapies.
Organic and Physical Chemistry Applications : Studies on the alkaline hydrolysis of methyl 1-naphthoate provide insights into reaction mechanisms and the influence of different factors, such as solvent and substituents, on these reactions (Bowden, 1973). This is crucial for the synthesis and development of various chemical compounds.
Photochemistry and Spectroscopy : Research involving the photochromic properties of related naphthoquinone derivatives, such as the synthesis and investigation of photochromic 2,3-bis(5-methyl-2-phenyl-4-thiazolyl)-1,4- naphthoquinone derivatives, shows the potential of these compounds in developing new materials with unique properties (Kose et al., 2011).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
methyl 3-(3-methylbut-2-enyl)-1,4-bis[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]naphthalene-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H38O14/c1-12(2)8-9-15-18(27(38)39-3)26(43-29-24(37)22(35)20(33)17(11-31)41-29)14-7-5-4-6-13(14)25(15)42-28-23(36)21(34)19(32)16(10-30)40-28/h4-8,16-17,19-24,28-37H,9-11H2,1-3H3/t16-,17-,19-,20-,21+,22+,23-,24-,28+,29+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OZDABLANSWPSGY-GIQZDESDSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CCC1=C(C2=CC=CC=C2C(=C1C(=O)OC)OC3C(C(C(C(O3)CO)O)O)O)OC4C(C(C(C(O4)CO)O)O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=CCC1=C(C2=CC=CC=C2C(=C1C(=O)OC)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H38O14 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90904200 |
Source
|
| Record name | 1,4-Bis(beta-D-glucopyranosyloxy)-3-(3-methyl-2-butenyl)naphthalene-2-carboxylic acid methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90904200 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
610.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 1,4-bisglucosyloxy-3-prenyl-2-naphthoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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